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Compound of Interest

Compound Name: Dimethyl pimelate

Cat. No.: B158113 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. This guide provides essential, step-by-step procedures for the safe disposal of

dimethyl pimelate, ensuring the protection of personnel and the environment.

Dimethyl pimelate, a diester commonly used in organic synthesis, requires careful handling

throughout its lifecycle, including its final disposal.[1] While its toxicological properties have not

been fully investigated, it is categorized as a substance that may cause eye, skin, respiratory,

and digestive tract irritation.[2] Therefore, adherence to established safety protocols is

paramount.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes chemical safety goggles, gloves, and a lab coat.[2][3]

All handling of dimethyl pimelate should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[2][3] An eyewash station and

safety shower should be readily accessible.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key physical and safety information for

dimethyl pimelate relevant to its handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b158113?utm_src=pdf-interest
https://www.benchchem.com/product/b158113?utm_src=pdf-body
https://www.benchchem.com/product/b158113?utm_src=pdf-body
https://cymitquimica.com/cas/1732-08-7/
https://pim-resources.coleparmer.com/sds/51491.pdf
https://pim-resources.coleparmer.com/sds/51491.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2202614&productDescription=DIMETHYL+PIMELATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b158113?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/51491.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2202614&productDescription=DIMETHYL+PIMELATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/51491.pdf
https://www.benchchem.com/product/b158113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1732-08-7 [2]

Appearance Clear, colorless liquid [2][3][4]

Boiling Point 121-122 °C @ 11 mmHg [3][4]

Flash Point > 112 °C [3][4]

Incompatibilities
Acids, bases, oxidizing agents,

reducing agents
[2][3][4]

Hazardous Decomposition
Carbon monoxide, carbon

dioxide
[2][3][4]

Step-by-Step Disposal Protocol for Dimethyl
Pimelate
The disposal of dimethyl pimelate must be managed through your institution's hazardous

waste program.[5] It is crucial to note that chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste under US EPA guidelines

(40 CFR Parts 261.3) and must also consult state and local regulations for complete and

accurate classification.[2][3] Dimethyl pimelate is not listed under the RCRA P-Series or U-

Series of hazardous wastes.[2]

Waste Collection and Container Selection:
Container Choice: Collect dimethyl pimelate waste in a designated, leak-proof container

with a secure, screw-on cap.[6] Plastic containers are often preferred over glass to minimize

the risk of breakage.[5]

Compatibility: Ensure the container material is compatible with dimethyl pimelate.

Segregation: Do not mix dimethyl pimelate waste with incompatible materials such as

acids, bases, oxidizing agents, or reducing agents.[3][4] Store segregated waste containers

in a designated hazardous waste storage area.[6][7]
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Labeling of Waste Containers:
Proper labeling is essential for safety and regulatory compliance. The hazardous waste label

must include the following information:

The words "Hazardous Waste".[5]

The full chemical name: "Dimethyl pimelate". Avoid using abbreviations or chemical

formulas.[5]

The approximate quantity of waste in the container.

The date of waste generation (when the first drop of waste was added).[5]

The location of origin (e.g., laboratory name, room number).[5]

The name and contact information of the principal investigator or responsible person.[5]

Storage of Waste:
Location: Store waste containers in a designated, well-ventilated, and cool, dry area away

from sources of ignition.[2][3]

Secondary Containment: Place the waste container in a secondary containment tray or bin to

capture any potential leaks or spills.[6] The secondary container should be capable of

holding 110% of the volume of the primary container.[6]

Closure: Keep the waste container securely closed at all times, except when adding waste.

[6][7]

Arranging for Disposal:
Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for your hazardous waste.[5][6]

Complete any required waste disposal forms or online requests as per your institution's

procedures.[5]
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Management of Spills:
In the event of a small spill of dimethyl pimelate:

Ensure the area is well-ventilated.[2]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent material

such as sand, earth, or vermiculite.[2][3] Do not use combustible materials like sawdust.[2][3]

Collect the absorbed material and place it in a sealed, properly labeled container for disposal

as hazardous waste.

Clean the spill area thoroughly.

Disposal of Empty Containers:
A container that has held dimethyl pimelate should be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol).[7]

The rinsate must be collected and disposed of as hazardous waste.[7]

After triple-rinsing, the container can often be disposed of as regular trash, but be sure to

deface or remove the original chemical label.[8] Always check with your local EHS for

specific guidance on empty container disposal.

Logical Workflow for Dimethyl Pimelate Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of dimethyl pimelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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